Cas no 6742-83-2 (1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI))

• Product Name: 1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI)
• CAS No: 6742-83-2
• MF: C₉H₇F₃N₂
• MW: 200.160492181778
• CID: 852321
• PubChem ID: 20204803
• Update Time: 2025-05-20

1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI)
• LogP
• DTXSID301253265
• 6742-83-2
• VSIDZHZJJPABSA-UHFFFAOYSA-N
• 7-Methyl-2-(trifluoromethyl)-1H-benzimidazole
• 4-Methyl-2-(trifluoromethyl)-1H-benzo[d]imidazole
• SCHEMBL8598047

• Inchi： 1S/C9H7F3N2/c1-5-3-2-4-6-7(5)14-8(13-6)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： VSIDZHZJJPABSA-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C(C)=CC=CC=2N1)(F)F

Computed Properties

• Exact Mass: 200.05621
• Monoisotopic Mass: 200.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI)

Comprehensive Overview of 1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI) (CAS No. 6742-83-2)

1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI), with the CAS number 6742-83-2, is a specialized organic compound belonging to the benzimidazole class. This heterocyclic aromatic compound is characterized by the presence of a methyl group at the 4-position and a trifluoromethyl group at the 2-position of the benzimidazole core. The unique structural features of this compound make it a valuable intermediate in pharmaceutical research, agrochemical development, and material science applications.

The growing interest in fluorinated benzimidazole derivatives stems from their enhanced biological activity and improved physicochemical properties. Researchers are particularly focused on the role of the trifluoromethyl group in modulating lipophilicity and metabolic stability, which are critical factors in drug design. Recent studies have highlighted the potential of 4-methyl-2-(trifluoromethyl)-1H-benzimidazole as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development.

In the context of material science, CAS 6742-83-2 has shown promise in the synthesis of advanced organic electronic materials. The electron-withdrawing nature of the trifluoromethyl substituent contributes to the tuning of electronic properties, making it relevant for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. This connection to green energy technologies addresses contemporary concerns about sustainable material development.

The synthetic routes to 1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI) typically involve condensation reactions of appropriately substituted o-phenylenediamine derivatives with trifluoromethyl-containing carboxylic acids or their derivatives. Recent advancements in catalytic methods have improved the efficiency of these transformations, reducing environmental impact through atom economy - a topic of significant interest in modern green chemistry initiatives.

Analytical characterization of 6742-83-2 employs standard techniques including NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and X-ray crystallography. The compound's stability under various conditions has been investigated to support its application in diverse chemical processes, with particular attention to the robustness of the benzimidazole core in acidic and basic media.

From a regulatory perspective, 4-methyl-2-(trifluoromethyl)benzimidazole is not currently classified as hazardous under major chemical safety protocols. However, as with all fine chemicals, proper handling procedures should be followed in laboratory settings. The compound's safety profile makes it attractive for industrial-scale applications where regulatory compliance is a key consideration.

The commercial availability of CAS 6742-83-2 has increased in recent years to meet growing demand from research institutions and chemical manufacturers. Suppliers typically offer this compound in various purity grades, with HPLC purity ≥98% being common for research applications. Pricing trends reflect the specialized nature of this fluorinated heterocycle, with costs influenced by production scale and purification requirements.

Future research directions for 1H-Benzimidazole,4-methyl-2-(trifluoromethyl)-(9CI) may explore its potential in emerging areas such as covalent organic frameworks (COFs) or as a ligand in transition metal catalysis. The compound's structural versatility positions it well for innovation in these cutting-edge fields that are currently receiving substantial research investment worldwide.

For researchers considering working with 6742-83-2, it's important to consult recent literature on its applications and handling. The compound's benzimidazole scaffold offers numerous modification possibilities, while the trifluoromethyl group provides distinct advantages in terms of molecular interactions and stability - features that continue to drive interest in this and related compounds across multiple scientific disciplines.